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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for key
intermediates of nintedanib and its N-nitroso derivative. The information presented herein is
intended for an audience with a strong background in organic chemistry and pharmaceutical
drug development. This document details the formation of N-nitroso-nintedanib, a potential
impurity of the drug nintedanib, and outlines the synthetic pathways to crucial precursors. All
guantitative data is summarized for comparative analysis, and detailed experimental protocols
for pivotal reactions are provided.

Introduction to N-nitroso Impurities

Nitrosamine drug substance-related impurities (NDSRIs) have become a significant focus in the
pharmaceutical industry due to their potential carcinogenic risk.[1] These impurities can form
during the manufacturing process or storage of drug products when secondary or tertiary
amines react with nitrosating agents, such as nitrites.[1][2] N-nitroso-nintedanib is an NDSRI
that can arise from the nitrosation of the secondary amine present in the nintedanib molecule.
[3][4] Understanding the synthetic routes of nintedanib and the potential for the formation of its
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N-nitroso derivatives is critical for the development of robust control strategies to ensure drug

safety and quality.

Data Presentation: Synthesis of Nintedanib
Intermediates

The following tables summarize the quantitative data for the synthesis of key intermediates in

the production of nintedanib.
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Experimental Protocols

The following are detailed methodologies for the synthesis of key nintedanib intermediates.
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Synthesis of Intermediate 1: (E)-Methyl 1-acetyl-3-
(methoxy(phenyl)methylene)-2-oxoindoline-6-
carboxylate

This protocol describes the synthesis of a key indolinone core structure of nintedanib.

Materials:

Methyl 1-acetyl-2-ox0-2,3-dihydro-1H-indole-6-carboxylate (4 kg)
Toluene (18.91)

Acetic anhydride (7.3 L)

(Trimethoxymethyl)benzene (9.4 L)

Ethyl acetate

Procedure:

To a 50 L reactor, add 18.9 L of toluene and 7.3 L of acetic anhydride.

While stirring, add 4 kg of methyl 1-acetyl-2-ox0-2,3-dihydro-1H-indole-6-carboxylate.
Heat the mixture to 120-130°C.

Add 9.4 L of (trimethoxymethyl)benzene dropwise.

Maintain the reaction mixture at 120-130°C and stir for 6 hours. During this time, a
precipitate will form.

After the reaction is complete, cool the mixture to 0-10°C and continue stirring for an
additional 2 hours.

Collect the precipitate by suction filtration.

Wash the filter cake with 8.6 L of toluene, followed by a wash with a mixture of 4.3 L of
toluene and 4.3 L of ethyl acetate.
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e Dry the product to obtain (E)-Methyl 1-acetyl-3-(methoxy(phenyl)methylene)-2-oxoindoline-6-
carboxylate.[1]

Expected Yield: 4.66 kg (88.3%) Purity: 92.11%
Synthesis of Intermediate 2: N-(4-aminophenyl)-N-
methyl-2-(4-methylpiperazin-1-yl)acetamide

This protocol details the preparation of the aniline side chain of nintedanib.

Materials:

2-Chloro-N-methyl-N-(4-nitrophenyl)acetamide (210.0 g, 0.9185 mol)
e Toluene (1157.56 mL)

» N-methylpiperazine (252.65 mL, 2.48 eq.)

e Isopropanol (1075.33 mL)

o Palladium/carbon catalyst (18.81 g)

o Ether (120.0 mL)

Water

Procedure:

Suspend 210.0 g of 2-Chloro-N-methyl-N-(4-nitrophenyl)acetamide in 1157.56 mL of toluene
and heat to 40°C.

Add 252.65 mL of N-methylpiperazine dropwise over 30 minutes.

Stir the reaction mixture at 55°C for 2 hours.

Cool the mixture to room temperature and wash with 157.23 mL of water.

Dilute the organic layer with 1075.33 mL of isopropanol.
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e Add 18.81 g of Palladium/carbon catalyst and hydrogenate the mixture overnight at 20°C
under 1 bar of hydrogen pressure.

 After the reaction is complete, remove the catalyst by filtration.
o Concentrate the filtrate to approximately 150 mL.
e Add 120.0 mL of ether to induce crystallization.

o Collect the crystalline product by filtration, wash with ether, and dry under vacuum to afford
N-(4-aminophenyl)-N-methyl-2-(4-methylpiperazin-1-yl)acetamide.[5][6]

Expected Yield: 170 g (70.5%)

Synthesis of N-nitroso-nintedanib Intermediates

The formation of N-nitroso-nintedanib occurs through the reaction of the secondary amine in
the nintedanib molecule with a nitrosating agent. While specific laboratory-scale synthesis
protocols for N-nitroso-nintedanib as a reference standard are often proprietary, a general
procedure for the nitrosation of a secondary amine would involve the following steps. It is
critical to handle nitrosating agents and the resulting N-nitroso compounds with extreme
caution in a well-ventilated fume hood, as they are potent carcinogens.

General Procedure for Nitrosation:

e Dissolve nintedanib in a suitable solvent (e.g., a mixture of a polar organic solvent and
water).

e Cool the solution in an ice bath.

o Slowly add a nitrosating agent, such as sodium nitrite, in an acidic medium (e.g.,
hydrochloric acid or acetic acid). The acid reacts with sodium nitrite to form nitrous acid in
situ, which is the active nitrosating species.

« Stir the reaction mixture at a low temperature for a specified period.

» Monitor the reaction progress using an appropriate analytical technique, such as thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC).
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e Upon completion, quench the reaction by adding a scavenger for excess nitrous acid, such
as ammonium sulfamate or urea.

» Extract the N-nitroso product with an organic solvent.
» Purify the product using column chromatography.

A specific synthesis for N-nitroso-desmethyl-nintedanib has been described, which involves the
use of a Boc-protected piperazine intermediate followed by nitrosation.[9]

Visualizations

The following diagrams illustrate the general synthetic workflow for nintedanib and the
mechanism of nitrosamine formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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